Cas no 94277-42-6 (Benzenemethanaminium,N,N-bis(2-ethylhexyl)-N-methyl-, chloride (1:1))

• Product Name: Benzenemethanaminium,N,N-bis(2-ethylhexyl)-N-methyl-, chloride (1:1)
• CAS No: 94277-42-6
• MF: C₂₄H₄₄ClN
• MW: 382.065866470337
• CID: 808705
• PubChem ID: 21149841
• Update Time: 2025-04-19

Benzenemethanaminium,N,N-bis(2-ethylhexyl)-N-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N,N-bis(2-ethylhexyl)-N-methyl-, chloride (1:1)
• benzylbis(2-ethylhexyl)methylammonium chloride
• benzyl-bis(2-ethylhexyl)-methylazanium,chloride
• NS00092889
• DTXSID20915804
• N-Benzyl-2-ethyl-N-(2-ethylhexyl)-N-methylhexan-1-aminium chloride
• EINECS 304-625-2
• 94277-42-6

• Inchi： 1S/C24H44N.ClH/c1-6-10-15-22(8-3)19-25(5,20-23(9-4)16-11-7-2)21-24-17-13-12-14-18-24;/h12-14,17-18,22-23H,6-11,15-16,19-21H2,1-5H3;1H/q+1;/p-1
• InChI Key： BQQCAPXEKWTBKD-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C)(CC1C=CC=CC=1)(CC(CC)CCCC)CC(CC)CCCC

Computed Properties

• Exact Mass: 381.316228
• Monoisotopic Mass: 381.316228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6

Experimental Properties

• Boiling Point: 429.8°Cat760mmHg
• Flash Point: 160.8°C